Cas no 428839-06-9 (3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol)

• Product Name: 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol
• CAS No: 428839-06-9
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• MDL: MFCD02375589
• CID: 3075548
• PubChem ID: 773154
• Update Time: 2025-06-08

3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol
• HMS2573H21
• CCG-276173
• 1H-pyrazol-5-ol, 3-(4-methoxyphenyl)-1-(4-nitrophenyl)-
• 5-(4-methoxyphenyl)-2-(4-nitrophenyl)-1H-pyrazol-3-one
• 428839-06-9
• AK-968/40706453
• AKOS000624110
• MFCD02375589
• cid_773154
• LS-09323
• STK138568
• MLS000548274
• ALBB-027225
• SMR000172187
• 5-(4-methoxyphenyl)-2-(4-nitrophenyl)-3-pyrazolin-3-one
• CHEMBL3144828
• 5-(4-Methoxy-phenyl)-2-(4-nitro-phenyl)-2H-pyrazol-3-ol
• SCHEMBL14132597
• 1-{4-nitrophenyl}-3-(4-methoxyphenyl)-1H-pyrazol-5-ol
• BDBM70714

• MDL： MFCD02375589
• Inchi： 1S/C16H13N3O4/c1-23-14-8-2-11(3-9-14)15-10-16(20)18(17-15)12-4-6-13(7-5-12)19(21)22/h2-10,17H,1H3
• InChI Key： JOVRGUDJBLTHAM-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC(=CC=2)OC)NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.09060590Da
• Monoisotopic Mass: 311.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol

Professional Introduction to 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol (CAS No. 428839-06-9)

3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 428839-06-9, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural composition of 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol incorporates both aromatic and nitro functional groups, which contribute to its complex chemical properties. The presence of a 4-methoxyphenyl substituent enhances its solubility and interaction with biological targets, while the 4-nitrophenyl moiety introduces a site for further chemical modification and functionalization. These features make it an attractive candidate for drug discovery and development.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol suggests potential applications in these therapeutic areas. For instance, the nitro group can be reduced to an amine, opening up possibilities for further derivatization and optimization of its pharmacological profile.

The compound's unique structure also makes it a valuable tool for mechanistic studies in medicinal chemistry. Researchers have utilized similar pyrazole derivatives to investigate the interactions between small molecules and biological targets, such as enzymes and receptors. These studies not only provide insights into the mode of action of potential drugs but also help in designing more effective therapeutic agents. The combination of the 4-methoxyphenyl and 4-nitrophenyl groups in 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol may enhance its binding affinity and selectivity towards specific targets, making it a promising scaffold for future drug development.

The synthesis of 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. The introduction of the 4-methoxyphenyl and 4-nitrophenyl substituents further complicates the synthesis but also enhances the compound's potential biological activity. Researchers have reported novel synthetic routes that improve scalability and reduce byproduct formation, making it more feasible for large-scale production.

Evaluation of the pharmacological properties of 3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-1H-pyrazol-5-ol has revealed intriguing findings that warrant further investigation. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may possess anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings align with the broader therapeutic potential observed in other pyrazole derivatives.

The compound's stability under various conditions is another critical aspect that has been studied extensively. Research has focused on understanding how environmental factors such as temperature, pH, and light affect its integrity. Stability studies are essential for determining the appropriate storage conditions and ensuring the compound remains effective throughout its shelf life. Preliminary results suggest that 3-(4-Methoxyphenyl) -1-(4-nitrophenyl ) -1H-pyrazol -5 -ol maintains its structural integrity under controlled conditions, making it suitable for further downstream applications.

The future prospects of 3-( ) - ( ) - ( ) - ( ) are promising as researchers continue to explore its full potential. Ongoing studies aim to optimize its synthetic route for better efficiency and scalability while investigating new derivatives with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-( ) - ( ) - ( ) is a versatile compound with significant implications in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug discovery and development across various therapeutic areas. With continued research and innovation, this compound holds great promise for contributing to advancements in medicine.